8-chloro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• IUPAC Name: 8-chloro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• InChI: InChI=1S/C12H16ClNO.ClH/c1-14-10-5-3-4-8-11(15-2)7-6-9(13)12(8)10;/h6-7,10,14H,3-5H2,1-2H3;1H
• InChI Key: PAJIFHNCQNJSEG-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCCC2=C(C=CC(=C12)Cl)OC.Cl
• Molecular Formula: C12H17Cl2NO
• Molecular Weight: 262.17 g/mol
• CAS No.: 30060-95-8

Description

8-chloro-5-methoxy-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a chemical compound with the CAS Number: 30060-95-8. It has a molecular weight of 262.18 and its IUPAC name is this compound.

Physical and Chemical Properties This compound is a powder at room temperature. It has a melting point of 203-205 degrees Celsius. The molecular formula is C12H17Cl2NO.

Scientific Research Applications

Synthesis Techniques

• Alternative Synthesis Approaches : A study describes an alternative synthesis method for 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine, a biologically active compound similar to the requested chemical, using bromination, esterification, and other steps, achieving an overall yield of 27% (Öztaşkın, Göksu, & SeÇen, 2011).

• Chemoenzymatic Synthesis : Another research discusses the chemoenzymatic synthesis of (2R)-2-Amino-8-methoxy-1,2,3,4-tetrahydronaphthalene, a precursor of a serotonin receptor agonist, highlighting the versatility of such compounds in chemical synthesis (Orsini, Sello, Travaini, & Gennaro, 2002).

Chemical Properties and Reactions

• Photoamination Techniques : A study on the photoaminations of trans-1-arylpropenes and 7-methoxy-1,2-dihydronaphthalenes with ammonia demonstrates the possibility of synthesizing 2-amino-6-methoxy-1,2,3,4-tetrahydronaphthalenes, indicating the potential for various chemical transformations (Yamashita et al., 1993).

• Crystal Structures in Synthesis : Research on the molecular structures of tetrahydronaphthalenes obtained during the synthesis of elisabethin A provides insights into the conformational aspects of such compounds, which is crucial for understanding their chemical behavior (Kaiser, Weil, Gärtner, & Enev, 2023).

• Stereoselective Processes : A paper details a multikilogram-scale, stereoselective process for synthesizing a compound similar to the requested chemical, demonstrating the practicality of large-scale synthesis and the importance of stereochemistry in such processes (Han et al., 2007).

Molecular Dynamics and Structural Analysis

• Solid State NMR and X-ray Investigations : A study investigating the solid state disorder of tetrahydronaphthalene derivatives through NMR and X-ray diffraction highlights the dynamic disorder in such compounds, which is significant for understanding their physical properties (Facey, Connolly, Bensimon, & Durst, 1996).

• Transition-State Effects in Hydrolyses : Research on the acid-catalyzed hydrolyses of aryl epoxide derivatives of tetrahydronaphthalene shows the formation of cis and trans diols, indicating complex transition-state effects, which are essential for understanding the chemical reactivity of such structures (Sampson, Paik, Duvall, & Whalen, 2004).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.